(1R,2R)-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H12O3/c1-14-10-5-3-2-4-7(10)8-6-9(8)11(12)13/h2-5,8-9H,6H2,1H3,(H,12,13)/t8-,9+/m0/s1
• InChI Key: QWTOSVJYKMLFEP-DTWKUNHWSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CC2C(=O)O
• Isomeric SMILES: COC1=CC=CC=C1[C@@H]2C[C@H]2C(=O)O
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• CAS RN: 5034-03-7

Description

(1R,2R)-2-(2-methoxyphenyl)cyclopropane-1-carboxylic acid, also known as (R,R)-MCPA, is a chiral cyclopropane derivative that has gained significant attention due to its potential applications in organic synthesis and medicinal chemistry.

Mechanism of Action

The mechanism of action of (R,R)-MCPA is not fully understood, but it is believed to act as a non-competitive inhibitor of the enzyme aspartate aminotransferase (AST). AST is an important enzyme involved in the metabolism of amino acids, and inhibition of this enzyme can lead to a decrease in protein synthesis and cell growth.
Biochemical and Physiological Effects
(R,R)-MCPA has been shown to have antitumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, (R,R)-MCPA has been shown to have anti-inflammatory activity and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using (R,R)-MCPA in lab experiments is its high enantioselectivity, which makes it a useful chiral building block. Additionally, (R,R)-MCPA is relatively easy to synthesize and is available in large quantities. However, one limitation of using (R,R)-MCPA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (R,R)-MCPA. One area of interest is the development of new synthetic methods for (R,R)-MCPA that are more efficient and environmentally friendly. Additionally, further studies are needed to fully understand the mechanism of action of (R,R)-MCPA and its potential applications in the treatment of cancer and inflammatory diseases. Finally, (R,R)-MCPA may have potential applications in the field of asymmetric catalysis, and further research in this area is warranted.

Scientific Research Applications

(R,R)-MCPA has been used as a chiral building block in the synthesis of various natural products and pharmaceutical compounds. For example, (R,R)-MCPA was used as a key intermediate in the total synthesis of (+)-pancratistatin, a potent antitumor agent. Additionally, (R,R)-MCPA has been used as a starting material for the synthesis of chiral amino acids, which are important building blocks for the production of peptides and proteins.